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Abstract

This technical guide provides a comprehensive overview of Methyl 2-aminoheptanoate, a
derivative of the non-proteinogenic alpha-amino acid, 2-aminoheptanoic acid. Due to the
limited availability of data for Methyl 2-aminoheptanoate, this document focuses on the
chemical identifiers of its parent compound, general methodologies for its synthesis, and
broader context on the biological significance of amino acid derivatives. This guide is intended
to serve as a foundational resource for researchers and professionals in drug development and
chemical synthesis.

Chemical Identity and Properties

While a specific CAS number for Methyl 2-aminoheptanoate was not readily available in
public databases at the time of this writing, this section provides key identifiers for the parent
compound, 2-aminoheptanoic acid. The properties of the methyl ester can be inferred from its
structure and the general characteristics of amino acid esters.

Table 1: Chemical Identifiers for 2-Aminoheptanoic Acid
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Identifier Value Reference
IUPAC Name 2-aminoheptanoic acid [1112]

CAS Number 1115-90-8 [11[3]14]1[5]
44902-02-5 [1][6]

Molecular Formula C7H15NO2 [1112][31[4116]
Molecular Weight 145.20 g/mol [1]

SMILES CCCCCC(C(=0)O)N [1]

InChl=1S/C7H15N02/c1-2-3-
InChl 4-5-6(8)7(9)10/h6H, 2- [1]
5,8H2,1H3,(H,9,10)

RDFMDVXONNIGBC-
InChlKey [1]
UHFFFAOYSA-N

For reference, the hydrochloride salt of a similar compound, Methyl 7-aminoheptanoate, has
the CAS number 17994-94-4.[7][8]

Synthesis and Experimental Protocols

Amino acid methyl esters are crucial intermediates in various synthetic applications, including
peptide synthesis and the development of pharmaceuticals.[9] The esterification of the
carboxylic acid group of an amino acid is a common protective strategy in organic synthesis.

General Experimental Protocol for Esterification

A widely used and efficient method for the synthesis of amino acid methyl esters involves the
use of methanol in the presence of a catalyst such as thionyl chloride or trimethylchlorosilane
(TMSCI).[9]

Materials:
e 2-Aminoheptanoic acid

e Methanol (anhydrous)
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Trimethylchlorosilane (TMSCI) or Thionyl Chloride (SOCI2)

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure using Trimethylchlorosilane (TMSCI):

To a round-bottom flask containing a magnetic stir bar, add 2-aminoheptanoic acid.
o Slowly add freshly distilled trimethylchlorosilane to the flask while stirring.
e Add anhydrous methanol to the mixture.

» Allow the reaction to stir at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is concentrated under reduced pressure using a
rotary evaporator to yield the methyl 2-aminoheptanoate hydrochloride salt.[9]

Procedure using Thionyl Chloride (SOCI2):

e Suspend 2-aminoheptanoic acid in anhydrous methanol in a round-bottom flask equipped
with a magnetic stirrer and a reflux condenser.

e Cool the suspension in an ice bath.
» Slowly add thionyl chloride dropwise to the cooled suspension with vigorous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux.

e Monitor the reaction by TLC until the starting material is consumed.

e Cool the reaction mixture and remove the solvent under reduced pressure to obtain the
crude methyl 2-aminoheptanoate hydrochloride.
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Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of an amino acid methyl

ester.

Starting Materials

2-Aminoheptanoic Acid Methanol & Catalyst (TMSCI or SOCI2)

AN pd
~N pd

\Reactior/

Esterification in Round-Bottom Flask

Work-up
v

Solvent Removal (Rotary Evaporator)

Progduct

y

Methyl 2-aminoheptanoate Hydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-aminoheptanoate.

Biological Activity and Signaling Pathways

There is a lack of specific information in the scientific literature regarding the biological activity
and associated signaling pathways of Methyl 2-aminoheptanoate. However, amino acids and
their derivatives are known to play significant roles as signaling molecules in various biological
processes.

Amino acids can act as neurotransmitters, regulate gene expression, and are central to
metabolic signaling pathways. For instance, branched-chain amino acids are known to activate
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the mTOR signaling pathway, which is a key regulator of cell growth and proliferation.

Given the structural similarity of Methyl 2-aminoheptanoate to endogenous amino acids, it is
plausible that it could interact with amino acid transporters or receptors, potentially influencing
cellular signaling. However, without experimental data, any discussion of its specific biological

role remains speculative.

The following diagram provides a generalized overview of amino acid signaling, which may
serve as a conceptual framework for future investigations into the activity of Methyl 2-

aminoheptanoate.
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Caption: Generalized model of amino acid derivative signaling.

Applications in Drug Development
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The modification of amino acids, including esterification, is a common strategy in drug design
and development. The introduction of a methyl ester group can alter the physicochemical
properties of a molecule, such as its lipophilicity, which can in turn affect its absorption,
distribution, metabolism, and excretion (ADME) profile.

While there are no specific drug development applications reported for Methyl 2-
aminoheptanoate, its structural motif could be of interest in the design of peptidomimetics or
as a building block for more complex bioactive molecules. Further research is required to
explore the potential therapeutic applications of this compound.

Conclusion

Methyl 2-aminoheptanoate is a derivative of 2-aminoheptanoic acid for which specific
chemical and biological data are scarce. This guide has provided a summary of the known
information for its parent compound and outlined general, reliable methods for its synthesis.
The lack of data on its biological activity and potential applications highlights an opportunity for
future research. The experimental protocols and conceptual diagrams presented herein offer a
starting point for scientists and researchers interested in exploring the properties and potential
of this and similar amino acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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